Cas no 2172525-10-7 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)-2-methylbutanoic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)-2-methylbutanoic acid
• CAS No: 2172525-10-7
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6470541
• PubChem ID: 165603744
• Update Time: 2025-06-07

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)-2-methylbutanoic acid
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}methyl)-2-methylbutanoic acid
• EN300-1510806
• 2172525-10-7

• Inchi： 1S/C27H27N3O5/c1-3-27(2,25(32)33)16-29-24(31)23-22(13-8-14-28-23)30-26(34)35-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-14,21H,3,15-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： YXGMUPNLXZUQTM-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CN=C1C(NCC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 118Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)-2-methylbutanoic acid

Introduction to 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)-2-methylbutanoic acid (CAS No. 2172525-10-7)

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)-2-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172525-10-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising bioactivity, making it a subject of intense research for potential therapeutic applications. The intricate structure of this molecule, featuring a pyridine core conjugated with a fluorenylmethoxycarbonyl (Fmoc) group and an amide linkage, suggests a high degree of molecular complexity that could contribute to its unique pharmacological properties.

The Fmoc group is particularly noteworthy in this context, as it is commonly employed in peptide synthesis and proteomics due to its stability and ease of removal under mild acidic conditions. The presence of an Fmoc moiety in 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)-2-methylbutanoic acid not only underscores its synthetic utility but also hints at potential interactions with biological targets that may involve proteolytic enzymes or peptide receptors. This feature positions the compound as a valuable scaffold for designing modulators of protein-protein interactions or enzyme inhibition.

The pyridine ring in the molecule serves as a versatile pharmacophore, capable of engaging with various biological systems through hydrogen bonding, π-stacking interactions, or electrostatic interactions. Pyridine derivatives have long been recognized for their role in drug discovery, with numerous FDA-approved medications incorporating this heterocyclic scaffold. In CAS No. 2172525-10-7, the pyridine core is further functionalized with an amide bond and a formamido group, which introduces additional polar and hydrogen-bonding sites. These modifications enhance the compound's potential to interact with biological targets in specific ways, thereby expanding its therapeutic spectrum.

The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protecting group in synthetic chemistry but also contributes to the overall hydrophobicity of the molecule. This balance between hydrophobic and polar regions can be critical for membrane permeability and binding affinity to biological targets. The methylbutanoic acid moiety at the terminal end of the molecule adds another layer of structural complexity, potentially influencing solubility and metabolic stability. These structural features collectively make CAS No. 2172525-10-7 an intriguing candidate for further investigation in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with unprecedented accuracy. By leveraging these tools, scientists can explore how 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)-2-methylbutanoic acid interacts with target proteins or enzymes at the atomic level. This approach has been instrumental in identifying novel drug candidates and optimizing existing ones for improved efficacy and reduced side effects.

The synthesis of CAS No. 2172525-10-7 represents a testament to the progress in organic synthesis methodologies, particularly in multi-step reactions involving advanced protecting group strategies and transition-metal-catalyzed transformations. The ability to construct such intricate molecules with high precision opens up new avenues for medicinal chemistry research. Researchers are increasingly employing combinatorial chemistry and high-throughput screening techniques to rapidly generate libraries of related compounds, allowing for rapid identification of bioactive scaffolds.

In the realm of drug discovery, CAS No. 2172525-10-7 exemplifies the importance of structural diversity in identifying lead compounds. The combination of different functional groups—such as the Fmoc moiety, pyridine ring, amide linkage, and methylbutanoic acid side chain—provides a rich chemical space for exploration. This diversity is essential for discovering molecules that can effectively modulate biological pathways without unintended consequences.

One particularly exciting area of research involves using CAS No. 2172525-10-7 as a starting point for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying causes of these conditions without affecting normal cellular processes.

The fluorenylmethoxycarbonyl (Fmoc) group's stability under physiological conditions makes it an attractive feature for designing prodrugs or drug conjugates that require controlled release mechanisms. This property could be exploited to enhance the bioavailability or targeted delivery of therapeutic agents derived from CAS No. 2172525-10-7.

The growing body of literature on heterocyclic compounds underscores their significance in medicinal chemistry. Pyridine derivatives, in particular, have been extensively studied due to their broad range of biological activities. The presence of multiple functional groups within CAS No. 2172525-10-7 increases its potential utility as a pharmacological tool, allowing researchers to fine-tune its properties through structural modifications.

As computational methods continue to evolve, so does our ability to predict the properties of complex molecules like CAS No. 2172525-10-7 before synthesizing them experimentally. This predictive power accelerates the drug discovery process by enabling virtual screening and rapid optimization cycles based on theoretical data rather than empirical testing alone.

The integration of machine learning algorithms into drug design has further revolutionized this field by enabling high-throughput virtual screening campaigns that can sift through vast libraries of compounds for potential hits against specific targets. These computational approaches complement traditional experimental methods by providing rapid assessments of molecular properties such as binding affinity or metabolic stability.

In conclusion,CAS No 2172525 - 10 - 7 represents an exciting exampleof how structural complexityand functional diversity can be leveragedto develop novel therapeutic agents.In lightof recent advances inchemical biologyand computationalchemistry,this compoundholds significant promisefor future medicalapplications particularlyinthe realmof kinase inhibitionand targeteddrugdelivery.The combinationof an Fmoc group,a pyridinering,and multipleamide linkages makesit amultifaceted pharmacologicaltoolwith broadpotentialutility.Rapidprogressin this field continues toimproveour understandingof molecular recognitionand paves theroute towardsa new generationof effectiveand safe medications.